Cas no 2172533-08-1 (2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

2-1-Butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide is a specialized triazole-based acetamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a butyl group and a methoxyethyl side chain, which may enhance solubility and bioavailability. The 1,2,3-triazole core is known for its stability and versatility in drug design, often contributing to binding affinity in target interactions. This compound could serve as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Handling should follow standard laboratory safety protocols for organic compounds.
2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide structure
2172533-08-1 structure
Product Name:2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
CAS No:2172533-08-1
MF:C11H20N4O2
MW:240.302102088928
CID:5985555
PubChem ID:165787240
Update Time:2025-05-28

2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
    • EN300-1597688
    • 2172533-08-1
    • 2-[1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide
    • Inchi: 1S/C11H20N4O2/c1-3-4-6-15-10(5-7-17-2)9(13-14-15)8-11(12)16/h3-8H2,1-2H3,(H2,12,16)
    • InChI Key: UUFVDFCBSVNHRU-UHFFFAOYSA-N
    • SMILES: O(C)CCC1=C(CC(N)=O)N=NN1CCCC

Computed Properties

  • Exact Mass: 240.15862589g/mol
  • Monoisotopic Mass: 240.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 83Ų

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Additional information on 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

Recent Advances in the Study of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172533-08-1)

The compound 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS: 2172533-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This triazole-based derivative has been the subject of multiple studies aimed at elucidating its mechanism of action, therapeutic potential, and synthetic pathways. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide, leveraging click chemistry and other advanced synthetic techniques. Researchers have reported improved yields and purity through the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method that has become a cornerstone in the synthesis of triazole derivatives. The compound's structural features, including the butyl and methoxyethyl substituents, have been identified as critical for its biological activity, particularly in modulating specific enzyme targets.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. Preliminary data suggest that 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide may serve as a lead compound for the development of novel anti-inflammatory or anticancer agents. However, further pharmacokinetic and toxicological studies are required to validate its therapeutic applicability.

Another area of interest is the compound's interaction with cellular receptors. Recent structural-activity relationship (SAR) studies have highlighted the importance of the triazole core and its substituents in binding affinity and selectivity. Molecular docking simulations have provided insights into the compound's binding modes, offering a foundation for the design of more potent analogs. These computational studies are complemented by experimental data, reinforcing the compound's potential as a versatile scaffold for drug discovery.

Despite these promising findings, challenges remain in the development of 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-1-butyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation. As research progresses, this compound may pave the way for the development of new therapeutic agents targeting a range of diseases.

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